4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole

• IUPAC Name: 4-[4-[(Z)-3-phenylprop-2-enyl]piperazin-1-yl]sulfonyl-2,1,3-benzothiadiazole
• InChI: InChI=1S/C19H20N4O2S2/c24-27(25,18-10-4-9-17-19(18)21-26-20-17)23-14-12-22(13-15-23)11-5-8-16-6-2-1-3-7-16/h1-10H,11-15H2/b8-5-
• InChI Key: PVIJATJBOZEYAB-YVMONPNESA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC4=NSN=C43
• Isomeric SMILES: C1CN(CCN1C/C=C\C2=CC=CC=C2)S(=O)(=O)C3=CC=CC4=NSN=C43
• Molecular Formula: C19H20N4O2S2
• Molecular Weight: 400.5 g/mol

Description

4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole, also known as PDBu, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzothiadiazole derivatives and acts as a potent protein kinase C activator.

Mechanism of Action

The mechanism of action of 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole involves the activation of PKC. PKC is a calcium-dependent kinase that is activated by diacylglycerol (DAG) and phosphatidylserine (PS). 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole mimics the effect of DAG by binding to the regulatory domain of PKC and inducing a conformational change that exposes the catalytic domain. This allows PKC to phosphorylate downstream substrates and activate signaling pathways.
Biochemical and Physiological Effects:
4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole has been shown to have various biochemical and physiological effects. It has been reported to induce the differentiation of various cell types, such as neuronal cells, myoblasts, and adipocytes. 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole has also been shown to inhibit cell proliferation and induce apoptosis in cancer cells. In addition, 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole has been shown to modulate the activity of ion channels, such as voltage-gated calcium channels and potassium channels.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole in lab experiments is its high potency and specificity for PKC. 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole has been extensively characterized and is a well-established tool for studying PKC signaling. However, one of the limitations of using 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole is its non-selectivity for different PKC isoforms. 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole can activate all PKC isoforms, which may complicate the interpretation of experimental results. In addition, 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole has a short half-life and can be rapidly metabolized in vivo, which may limit its application in animal studies.

Future Directions

There are several future directions for the study of 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole. One direction is to develop more selective PKC activators that can target specific isoforms of PKC. This would allow for more precise manipulation of PKC signaling and better understanding of its role in different physiological and pathological conditions. Another direction is to study the downstream effectors of PKC signaling and their roles in cellular processes. Finally, the development of 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole derivatives with improved pharmacokinetic properties may enhance its application in animal studies and clinical trials.
Conclusion:
In conclusion, 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole is a synthetic compound that has been widely used in scientific research as a tool to study PKC signaling. It has various biochemical and physiological effects and has been implicated in the pathogenesis of various diseases. While 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole has its advantages and limitations, it remains a valuable tool for studying PKC signaling and has the potential to lead to new therapeutic strategies for various diseases.

Scientific Research Applications

4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole has been widely used in scientific research as a tool to study the function and regulation of protein kinase C (PKC). PKC is a family of serine/threonine kinases that play important roles in various cellular processes, such as cell proliferation, differentiation, and apoptosis. 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole activates PKC by binding to its regulatory domain, leading to the phosphorylation of downstream substrates and the activation of signaling pathways. 4-{[4-(3-phenyl-2-propen-1-yl)-1-piperazinyl]sulfonyl}-2,1,3-benzothiadiazole has been used to study the role of PKC in cancer, cardiovascular diseases, and neurological disorders.